Cas no 1384461-82-8 (N-methoxy-N-methyl-2-[(1-methyl-2-propen-1-yl)oxy]acetamide)

N-methoxy-N-methyl-2-[(1-methyl-2-propen-1-yl)oxy]acetamide structure
1384461-82-8 structure
Product Name:N-methoxy-N-methyl-2-[(1-methyl-2-propen-1-yl)oxy]acetamide
CAS No:1384461-82-8
MF:C8H15NO3
MW:173.209602594376
CID:2119169
Update Time:2023-11-19

N-methoxy-N-methyl-2-[(1-methyl-2-propen-1-yl)oxy]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-methoxy-N-methyl-2-[(1-methyl-2-propen-1-yl)oxy]Acetamide
    • HYAQXXQJUFUJOK-UHFFFAOYSA-N
    • (+/-)-2-(but-3-en-2-yloxy)-N-methoxy-N-methylacetamide
    • CID 86707820
    • (±)-2-but-3-en-2-yloxy-N-methoxy-N-methylacetamide
    • Acetamide, N-methoxy-N-methyl-2-[(1-methyl-2-propen-1-yl)oxy]-
    • N-methoxy-N-methyl-2-[(1-methyl-2-propen-1-yl)oxy]acetamide
    • Inchi: 1S/C8H15NO3/c1-5-7(2)12-6-8(10)9(3)11-4/h5,7H,1,6H2,2-4H3
    • InChI Key: HYAQXXQJUFUJOK-UHFFFAOYSA-N
    • SMILES: O(CC(N(C)OC)=O)C(C=C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 158
  • Topological Polar Surface Area: 38.8

Experimental Properties

  • Density: 1.000±0.06 g/cm3(Predicted)
  • Boiling Point: 201.5±42.0 °C(Predicted)
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